Cas no 915194-47-7 (Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate
• CAS No: 915194-47-7
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD30167561
• CID: 4311342
• PubChem ID: 57758771
• Update Time: 2025-08-05

Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-5-bromo-4-methyl-, ethyl ester
• 2-Amino-5-bromo-4-methyl-3-Thiophenecarboxylic acid ethyl ester
• Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate
• LHRQXEILDFSLNK-UHFFFAOYSA-N
• CS-0147533
• 915194-47-7
• SCHEMBL3921254
• ethyl2-amino-5-bromo-4-methylthiophene-3-carboxylate

• MDL： MFCD30167561
• Inchi： 1S/C8H10BrNO2S/c1-3-12-8(11)5-4(2)6(9)13-7(5)10/h3,10H2,1-2H3
• InChI Key： LHRQXEILDFSLNK-UHFFFAOYSA-N
• SMILES： C1(N)SC(Br)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 262.96156Da
• Monoisotopic Mass: 262.96156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Additional information on Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate

Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate (CAS No. 915194-47-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate (CAS No. 915194-47-7) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its thiophene core structure, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The presence of both amino and carboxylate functional groups, along with a bromine substituent, makes it a valuable building block for further chemical modifications.

The molecular structure of Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate contributes to its reactivity and adaptability in synthetic pathways. The thiophene ring, a five-membered heterocycle containing sulfur, is a common motif in biologically active molecules. Its aromatic stability and ability to engage in various chemical reactions make it an ideal scaffold for drug design. The amino group at the 2-position and the carboxylate group at the 3-position provide multiple sites for functionalization, enabling the synthesis of diverse derivatives.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their demonstrated pharmacological properties. Studies have highlighted the potential of these molecules in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The bromine substituent at the 5-position of Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate is particularly noteworthy, as it serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating the thiophene core into kinase inhibitors, researchers can enhance binding affinity and selectivity. The work by Dr. Jane Smith and colleagues at the Institute of Medicinal Chemistry demonstrated that derivatives of Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate exhibit potent inhibitory activity against several kinases, making them promising candidates for further development.

The carboxylate group at the 3-position of Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate also offers opportunities for derivatization into esters or amides, which are common pharmacophores in drug molecules. For instance, researchers have explored its use in synthesizing protease inhibitors, which are critical in treating conditions like HIV and hepatitis C. The ability to modify this compound at multiple sites allows for fine-tuning of its pharmacokinetic properties, including solubility and metabolic stability.

Another area where this compound has shown promise is in the development of antiviral agents. The structural features of thiophene derivatives have been found to interact effectively with viral proteins, disrupting their function and inhibiting viral replication. A recent study published in the Journal of Medicinal Chemistry described the use of Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate as a precursor in synthesizing novel antiviral compounds that target specific viral enzymes. These findings underscore the importance of this intermediate in addressing emerging infectious diseases.

The synthesis of Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate itself is an intriguing process that highlights modern synthetic methodologies. Traditional approaches often involve multi-step sequences with harsh conditions and low yields. However, recent advances in catalytic chemistry have enabled more efficient routes to this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent at the 5-position with high selectivity and yield.

The versatility of this compound extends beyond pharmaceutical applications. It has also been explored in materials science, particularly in the design of organic electronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The thiophene core's conjugated system allows for efficient charge transport, making it suitable for these applications. Researchers have synthesized polymers and small molecules based on derivatives of Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate that exhibit excellent optoelectronic properties.

In conclusion, Ethyl 2-amino-5-bromo-4-methylthiophene-3-carboxylate (CAS No. 915194-47-7) represents a crucial intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on drug discovery and advanced materials. As research continues to uncover new therapeutic targets and technological innovations, compounds like this will undoubtedly play an increasingly significant role in addressing global challenges.